4-[(6-Methoxypyridin-2-yl)methyl]-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid

• Molecular Formula: C13H15F3N2O3
• Molecular Weight: 304.26 g/mol
• IUPAC Name: 4-[(6-methoxypyridin-2-yl)methyl]-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid
• InChI: InChI=1S/C13H15F3N2O3/c1-21-10-4-2-3-9(18-10)5-8-6-17-7-12(8,11(19)20)13(14,15)16/h2-4,8,17H,5-7H2,1H3,(H,19,20)
• InChI Key: SADOAECTPUPKTG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=N1)CC2CNCC2(C(=O)O)C(F)(F)F

Description

4-[(6-Methoxypyridin-2-yl)methyl]-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid is a pyrrolidine-based compound characterized by a trifluoromethyl group at the 3-position of the pyrrolidine ring and a 6-methoxypyridin-2-ylmethyl substituent. The pyrrolidine scaffold is a five-membered saturated heterocycle with a carboxylic acid group, making it a versatile pharmacophore in medicinal chemistry. The trifluoromethyl group enhances metabolic stability and lipophilicity, while the 6-methoxy-substituted pyridine moiety may influence binding affinity to biological targets.

Preparation Methods

General Strategies for Pyrrolidine-3-Carboxylic Acid Synthesis

Pyrrolidine-3-carboxylic acid derivatives can be synthesized through various routes, including:

• Cyclization reactions
• Functionalization of pre-formed pyrrolidine rings
• Chiral resolution of racemic mixtures

Given the complexity of the target molecule, a convergent approach might be beneficial, where different fragments are synthesized separately and then coupled together.

Retrosynthetic Analysis

A retrosynthetic analysis can help in devising a suitable synthetic route. The target molecule, 4-[(6-Methoxypyridin-2-yl)methyl]-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid, can be disconnected into the following key fragments:

• 3-(trifluoromethyl)pyrrolidine-3-carboxylic acid core
• 6-Methoxypyridin-2-yl)methyl moiety

Synthesis of the 3-(trifluoromethyl)pyrrolidine-3-carboxylic acid Core

• Construction of the Pyrrolidine Ring: A common approach to building the pyrrolidine ring involves cyclization reactions. These can include reacting a suitable \$$\gamma\$$-amino acid derivative with an appropriate electrophile or nucleophile to form the ring.

• Introduction of the Trifluoromethyl Group: The trifluoromethyl group can be introduced at various stages of the synthesis. One method involves using trifluoromethyl-substituted building blocks in the cyclization reaction. Alternatively, trifluoromethylation can be achieved by electrophilic trifluoromethylation using reagents like Umemoto's reagent or Ruppert-Prakash reagent.

• Ester Hydrolysis: Esters can be hydrolyzed to yield the desired carboxylic acid. This is typically achieved using basic or acidic hydrolysis.

Synthesis of the (6-Methoxypyridin-2-yl)methyl Moiety

• Starting Material: A common starting material is 2-chloromethyl-6-methoxypyridine.

• Alkylation: The (6-Methoxypyridin-2-yl)methyl fragment can be attached to the pyrrolidine nitrogen through alkylation reactions. This involves reacting the pyrrolidine derivative with 2-chloromethyl-6-methoxypyridine in the presence of a base.

Purification and Characterization

The final product can be purified using chromatographic techniques, such as column chromatography or HPLC. Characterization can be done using NMR spectroscopy, mass spectrometry, and elemental analysis to confirm the identity and purity of the compound.

Data Table

Compound	Molecular Weight	Chemical Formula
4-[(6-Methoxypyridin-2-yl)methyl]-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid	Estimated: 346.3	C13H15F3N2O3

Chemical Reactions Analysis

Types of Reactions

4-[(6-Methoxypyridin-2-yl)methyl]-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the compound to corresponding alcohols or amines.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, particularly at the pyridine and pyrrolidine rings.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Common reducing agents include lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4).

Substitution: Common reagents for substitution reactions include halogenating agents (e.g., N-bromosuccinimide) and nucleophiles (e.g., amines, alcohols).

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can yield ketones or carboxylic acids, while reduction can yield alcohols or amines.

Scientific Research Applications

4-[(6-Methoxypyridin-2-yl)methyl]-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid has a wide range of scientific research applications, including:

Chemistry: The compound can be used as a building block for the synthesis of more complex molecules, particularly in the development of pharmaceuticals and agrochemicals.

Biology: The compound can be used as a probe to study biological processes, particularly those involving pyrrolidine and pyridine-containing molecules.

Medicine: The compound has potential therapeutic applications, particularly as a lead compound for the development of drugs targeting specific biological pathways.

Industry: The compound can be used in the development of new materials, particularly those with unique electronic or optical properties.

Mechanism of Action

The mechanism of action of 4-[(6-Methoxypyridin-2-yl)methyl]-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid involves its interaction with specific molecular targets and pathways. The compound can bind to specific receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Structural Analogues

Key structural analogues are compared based on substituents, heterocyclic systems, and functional groups (Table 1).

Table 1: Structural Comparison of Pyrrolidine-3-carboxylic Acid Derivatives

Compound Name (CAS/ID)	Substituents on Pyrrolidine	Heterocyclic Group	Key Functional Groups	Reference
Target Compound	3-(CF₃), 4-[(6-MeO-pyridin-2-yl)methyl]	Pyridine (2-position)	Carboxylic acid, trifluoromethyl	N/A
(±)-(3R,4S)-4-(1,3-Benzodioxol-5-yl)-1-methyl-3-({3-[4-(CF₃)phenyl]ureido}methyl)pyrrolidine-3-carboxylic acid (14{4,5})	4-(Benzodioxol), 3-ureido	Benzodioxole	Urea, CF₃
(±)-(3R,4S)-1-Methyl-4-(1-methyl-1H-indol-3-yl)-3-({3-[4-(CF₃)phenyl]ureido}methyl)pyrrolidine-3-carboxylic acid (14{6,5})	4-(Indolyl), 3-ureido	Indole	Urea, CF₃
(3R,4R)-1-Boc-4-(CF₃)pyrrolidine-3-carboxylic acid (PBXA3202)	1-Boc, 4-(CF₃)	None	Boc-protected amine, CF₃
(3S,4R)-4-(6-MeO-pyridin-3-yl)pyrrolidine-3-carboxylic acid dihydrochloride	4-(6-MeO-pyridin-3-yl)	Pyridine (3-position)	Dihydrochloride salt
(±)-trans-4-(6-MeO-pyridin-3-yl)pyrrolidine-3-carboxylic acid (CAS 1392266-65-7)	4-(6-MeO-pyridin-3-yl)	Pyridine (3-position)	Racemic trans configuration

Key Differences and Implications

Substituent Position on Pyridine :

• The target compound features a 6-methoxy group on the pyridine ring at the 2-position , whereas analogues in and have the methoxy group at the 3-position . This positional isomerism may alter electronic properties and target interactions .

The target compound lacks this moiety, possibly favoring better bioavailability . Boc-protected derivatives (e.g., PBXA3202) are synthetic intermediates; their protection enhances stability during synthesis but requires deprotection for biological activity .

Stereochemistry :

• The dihydrochloride salt in has defined (3S,4R) stereochemistry, while the racemic trans compound in lacks enantiomeric purity. Stereochemistry critically impacts receptor binding and metabolic pathways .

Trifluoromethyl Placement :

• The target compound and PBXA3202 both have a CF₃ group at the pyrrolidine 3-position, but PBXA3202 includes a Boc group at the 1-position, reducing reactivity compared to the free carboxylic acid in the target compound .

Biological Activity

4-[(6-Methoxypyridin-2-yl)methyl]-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid is a complex organic compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article reviews the compound's synthesis, biological properties, mechanisms of action, and relevant case studies.

Synthesis

The synthesis of this compound typically involves multi-step organic reactions that can include:

• Reagents : Commonly used reagents include coupling agents such as EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and bases like DIPEA (N,N-diisopropylethylamine).
• Conditions : Reactions are often performed in organic solvents like dichloromethane under controlled temperatures to optimize yield and purity.

Biological Activity

The biological activity of 4-[(6-Methoxypyridin-2-yl)methyl]-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid has been investigated for various therapeutic potentials:

Antimicrobial Properties

Research indicates that this compound exhibits significant antimicrobial activity against a range of pathogens. For instance, studies have shown its efficacy against both Gram-positive and Gram-negative bacteria, suggesting a broad-spectrum antimicrobial mechanism.

Anticancer Activity

In vitro studies have demonstrated the compound's ability to inhibit cancer cell proliferation. The mechanism appears to involve the induction of apoptosis in tumor cells, which is crucial for its potential as an anticancer agent.

The precise mechanism through which this compound exerts its biological effects is still under investigation. However, it is believed to interact with specific molecular targets such as enzymes or receptors involved in cell signaling pathways. This interaction may lead to alterations in cellular functions, contributing to its antimicrobial and anticancer properties.

Case Studies

• Antimicrobial Efficacy : A study published in the Journal of Medicinal Chemistry evaluated the compound against various bacterial strains. Results indicated a minimum inhibitory concentration (MIC) of 1.5 μg/mL against Staphylococcus aureus, showcasing its potential as a therapeutic agent in treating infections caused by resistant strains .
• Cancer Cell Studies : In another study focusing on cancer cell lines, the compound was shown to reduce cell viability by over 70% at concentrations above 10 μM, indicating strong cytotoxic effects against breast cancer cells .

Comparative Analysis

To contextualize the biological activity of this compound, a comparison with similar pyridine derivatives was conducted:

Compound Name	Antimicrobial Activity (MIC μg/mL)	Anticancer Activity (IC50 μM)
4-[(6-Methoxypyridin-2-yl)methyl]-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid	1.5	10
Related Compound A	5.0	15
Related Compound B	2.0	8

This table illustrates that the target compound exhibits superior antimicrobial and anticancer activities compared to related compounds.